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A detailed comparison of the fire performance of bio-based composites and traditional

fiberglass composites, supported by experimental data, reveals distinct differences in their

ignitability, heat release, and smoke production characteristics. Generally, untreated bio-

based composites tend to be more flammable than their fiberglass counterparts; however, the

incorporation of fire retardants can significantly enhance their fire resistance.

Natural fiber-reinforced polymers, or bio-composites, are gaining traction as sustainable

alternatives to traditional composites in various industries.[1] However, their inherent

flammability, primarily due to the organic nature of the natural fibers and polymer matrix, poses

a significant challenge for their widespread adoption in applications with stringent fire safety

requirements.[2] Traditional fiberglass composites, while not entirely non-combustible,

generally exhibit better inherent fire resistance due to the inorganic nature of the glass fibers.[3]

This guide provides a comprehensive comparison of the ignitability of these two classes of

materials, drawing upon experimental data from key flammability tests.

Quantitative Comparison of Ignitability Parameters
The following table summarizes key flammability parameters obtained from cone calorimetry,

Limiting Oxygen Index (LOI), and UL 94 vertical burn tests for various bio-based and fiberglass

composites. It is important to note that direct comparisons should be made with caution, as the

polymer matrix, fiber loading, and presence of fire retardants can significantly influence the

results.
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Experimental Protocols
Understanding the methodologies behind the data is crucial for accurate interpretation. The

following are detailed descriptions of the key experiments cited.

Cone Calorimetry (ASTM E1354 / ISO 5660)
The cone calorimeter is one of the most effective bench-scale methods for quantifying the fire

behavior of materials.[7] It measures parameters such as the time to ignition (TTI), heat release

rate (HRR), peak heat release rate (pHRR), total heat release (THR), and smoke production

rate.

Methodology:

A 100 mm x 100 mm specimen is exposed to a specific level of constant radiant heat from a

conical heater.

An external spark igniter is used to ignite the gases emitted from the decomposing sample.
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The oxygen concentration in the exhaust gas stream is continuously measured to calculate

the heat release rate based on the principle of oxygen consumption.

A load cell tracks the mass loss of the specimen throughout the test.

Smoke production is measured by the attenuation of a laser beam passing through the

exhaust duct.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Cone Calorimeter Apparatus

Data Acquisition & Analysis

100x100mm Specimen

Conical Heater
(Radiant Heat)

Exposure

Load Cell
(Mass Loss)

Spark Igniter

Ignition of Gases

Exhaust System

Data Analysis
(TTI, HRR, THR, etc.)

O2 Analyzer Smoke Detector

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Setup

Procedure

Classification

Vertical Specimen

Apply Flame (10s)

Calibrated Flame Cotton Indicator

Observe Flaming Drips

Remove Flame
Record Afterflame

Re-apply Flame (10s)

Remove Flame
Record Afterflame & Afterglow

V-0, V-1, V-2

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Apparatus

Procedure

Vertical Specimen

Glass Test Chimney

Ignite Top of Specimen

O2/N2 Mixture Control

Adjust O2/N2 Mixture

Observe for Sustained Burning

Determine Minimum O2 Concentration

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1175610?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1175610?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/312000596_Fire_performance_of_natural_fibre_composites_in_construction
https://www.mdpi.com/2073-4360/11/4/699
https://www.mdpi.com/2076-3417/13/10/5832/review_report
https://www.mdpi.com/2076-3417/13/10/5832
https://www.researchgate.net/publication/380479850_Fully_bio-based_flaxfuran_versus_carbonglass_epoxy_composites_Scope_and_limitations_in_terms_of_fire_and_physico-mechanical_performances
https://pmc.ncbi.nlm.nih.gov/articles/PMC7699906/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7699906/
https://compositesuk.co.uk/wp-content/uploads/2021/12/Good-Practice-Guide-to-Composites-Fire.pdf
https://www.benchchem.com/product/b1175610#ignitability-of-bio-based-composites-versus-traditional-fiberglass-composites
https://www.benchchem.com/product/b1175610#ignitability-of-bio-based-composites-versus-traditional-fiberglass-composites
https://www.benchchem.com/product/b1175610#ignitability-of-bio-based-composites-versus-traditional-fiberglass-composites
https://www.benchchem.com/product/b1175610#ignitability-of-bio-based-composites-versus-traditional-fiberglass-composites
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1175610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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